Cas no 27830-13-3 (2-Butoxy-5-chlorobenzoic Acid)

• Product Name: 2-Butoxy-5-chlorobenzoic Acid
• CAS No: 27830-13-3
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD02729262
• CID: 1433090
• Update Time: 2025-04-20

2-Butoxy-5-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-butoxy-5-chloro-
• 2-BUTOXY-5-CHLOROBENZOIC ACID
• 2-Butoxy-5-chlorobenzoic Acid

• MDL： MFCD02729262
• Inchi： 1S/C11H13ClO3/c1-2-3-6-15-10-5-4-8(12)7-9(10)11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key： MEECPFMWMVEMIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCCCC

Computed Properties

• Exact Mass: 228.05539
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives